Cas no 2196095-26-6 (N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide)

• Product Name: N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide
• CAS No: 2196095-26-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5410878
• Update Time: 2025-06-20

N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide

• Inchi： 1S/C13H15NO2/c1-3-13(15)14-10-7-11-9(2)5-4-6-12(11)16-8-10/h3-6,10H,1,7-8H2,2H3,(H,14,15)
• InChI Key： HHUFECUFBDYJIJ-UHFFFAOYSA-N
• SMILES： C(NC1CC2=C(C)C=CC=C2OC1)(=O)C=C

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.7±45.0 °C(Predicted)
• pka: 13.88±0.20(Predicted)

Additional information on N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide

Professional Introduction to N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide (CAS No: 2196095-26-6)

N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide (CAS No: 2196095-26-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of a benzopyran core, combined with an amide functional group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzopyran scaffold is a well-documented motif in medicinal chemistry, known for its role in various bioactive natural products and synthetic drugs. Specifically, the 3,4-dihydro-5-methyl-2H-1-benzopyran moiety imparts a rigid bicyclic structure that can be optimized for binding affinity and selectivity. The amide group at the C-3 position of the benzopyran ring introduces a polar region that can engage in hydrogen bonding interactions, further enhancing the compound's potential to interact with biological macromolecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The compound N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anti-tumor, and antimicrobial agents. The structural features of this molecule make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties and reduced side effects.

The synthesis of N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3-yl)-2-propenamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include cyclization reactions to form the benzopyran core, followed by functional group transformations to introduce the amide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of N-(3,4-Dihydro-5-methyl-2H-1-benzopyran-3yl)-2-propenamide has revealed promising results in preclinical studies. These studies have indicated that the compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammatory pathways, making it a potential lead compound for developing novel anti-inflammatory therapies.

The biological activity of this compound is attributed to its ability to interact with specific target proteins in a highly selective manner. The benzopyran core provides a hydrophobic surface that can fit into well-defined pockets on biological targets, while the amide group allows for hydrogen bonding interactions that enhance binding affinity. This dual interaction mechanism makes N-(3,4-Dihydro-5-methyl- 2H -1-benzopyran -3 -yl)-2-propenamide a versatile scaffold for drug design.

In addition to its therapeutic potential, N-(3,4-Dihydro- 5-methyl -2H -1-benzopyran -3 -yl)-2-propenamide has also been explored as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for studying protein-ligand interactions and for developing probes that can be used to investigate biological pathways at the molecular level.

The future directions of research on N-(3, 4-Dihydro -5-methyl -2H -1-benzopyran -3 -yl)-2-propenamide include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifications to the benzopyran core or the introduction of additional functional groups to improve solubility, bioavailability, and target specificity. Additionally, more extensive preclinical and clinical studies are needed to evaluate its safety and efficacy in treating human diseases.